Cas no 898781-36-7 (3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-36-7
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• MDL: MFCD03843272
• CID: 869518
• PubChem ID: 24725990
• Update Time: 2025-07-23

3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone
• AKOS016021343
• 898781-36-7
• MFCD03843272
• 1-(3,5-Dimethylphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• DTXSID60644383

• MDL： MFCD03843272
• Inchi： 1S/C18H20OS/c1-13-10-14(2)12-16(11-13)18(19)9-6-15-4-7-17(20-3)8-5-15/h4-5,7-8,10-12H,6,9H2,1-3H3
• InChI Key： IBAKEHZVWJAYBD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 284.12348643g/mol
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone

Introduction to 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-36-7) and Its Emerging Applications in Chemical Biology

The compound 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone, identified by the CAS number 898781-36-7, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a propiophenone core substituted with methyl groups at the 3' and 5' positions and a 4-thiomethylphenyl moiety, has garnered attention due to its unique chemical properties and promising biological activities. The presence of a sulfur-containing group enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

In recent years, the field of chemical biology has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. The 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone structure aligns well with this trend, as it combines aromatic and sulfur-rich functionalities that are known to modulate biological pathways. Specifically, the thiomethyl group at the phenyl ring can participate in redox reactions, which are crucial for various cellular processes. This characteristic makes the compound particularly interesting for investigating mechanisms related to oxidative stress and inflammation, areas where unmet medical needs persist.

One of the most compelling aspects of 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone is its versatility as a synthetic intermediate. The propiophenone moiety is a well-known precursor in organic synthesis, enabling further functionalization through condensation reactions, cyclization, or metal-catalyzed transformations. This flexibility allows researchers to design derivatives with tailored properties for specific applications. For instance, modifications at the methyl substituents or the phenyl ring can fine-tune electronic and steric effects, influencing binding affinity to biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone in addressing neurological disorders. The thiomethyl group's ability to engage in disulfide bond formation suggests its utility in modulating protein-protein interactions that are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the compound's structural similarity to known pharmacophores used in antipsychotic and antidepressant drugs positions it as a candidate for developing next-generation therapeutics. Preclinical investigations have begun to explore its effects on neurotransmitter systems, particularly serotonin and dopamine pathways, which are central to mood regulation and cognitive function.

The synthesis of 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-36-7) involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 4-thiomethylphenyl group efficiently. These methods not only improve yield but also enhance selectivity, reducing unwanted byproducts. The use of chiral auxiliaries or asymmetric catalysis could further refine the synthesis pathway toward enantiomerically pure forms, which are often required for optimal biological activity.

In parallel with synthetic advancements, computational chemistry has played an increasingly pivotal role in understanding the behavior of 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone. Molecular modeling techniques predict its interaction with biological targets by simulating binding affinities and identifying key pharmacophoric elements. These predictions guide experimental design and accelerate drug discovery pipelines. Furthermore, virtual screening algorithms have been utilized to identify novel derivatives with enhanced potency or selectivity based on structural fragments derived from this compound.

The pharmacokinetic profile of 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone is another critical area of investigation. Initial studies suggest that its molecular structure may confer favorable properties such as good solubility in both aqueous and lipid environments, facilitating absorption and distribution across biological membranes. Additionally, metabolic stability assessments indicate that it withstands enzymatic degradation reasonably well, which is essential for prolonged therapeutic effects. These characteristics make it an attractive candidate for oral administration or formulation into controlled-release systems.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully harness the potential of 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-36-7). By integrating experimental data with computational insights, researchers can optimize its structure-function relationships more effectively. This holistic approach is particularly important given the complexity of biological systems and the need for targeted interventions in human health.

The future directions for this compound include exploring its role in precision medicine initiatives where personalized treatment strategies are tailored to individual patient profiles. Genetic variations can influence drug metabolism and response rates; thus, understanding how 3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone interacts with genetic biomarkers could lead to more effective dosing regimens and minimized side effects.

In conclusion,3',5'-Dimethyl-3-(4-thiomethylphenyl)propiophenone stands out as a promising molecule with broad applications across chemical biology and pharmaceutical sciences. Its unique structural features offer opportunities for developing innovative therapeutics targeting neurological disorders among other conditions. With continued research efforts focused on synthesis optimization,pharmacological evaluation,and translational studies,this compound holds significant promisefor improving human health outcomes in the coming decades.